Cas no 1221792-83-1 (Methyl 5-bromo-1,3-benzoxazole-7-carboxylate)

• Product Name: Methyl 5-bromo-1,3-benzoxazole-7-carboxylate
• CAS No: 1221792-83-1
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD16140293
• CID: 1079532
• PubChem ID: 49757518
• Update Time: 2025-04-20

Methyl 5-bromo-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1,3-benzoxazole-7-carboxylate
• AG-L-57761
• BE-0016
• CTK6I9029
• methylbromobenzoxazolecarboxylate
• MolPort-009-195-678
• AKOS005071902
• WYB79283
• SCHEMBL21839908
• MFCD16140293
• 1221792-83-1
• F75024
• Methyl5-bromobenzo[d]oxazole-7-carboxylate
• DTXSID00677771
• Methyl 5-bromobenzo[d]oxazole-7-carboxylate
• CS-0318695

• MDL： MFCD16140293
• Inchi： 1S/C9H6BrNO3/c1-13-9(12)6-2-5(10)3-7-8(6)14-4-11-7/h2-4H,1H3
• InChI Key： DGDQPSFSPDVBEL-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=C(C(=O)OC)C=1)OC=N2

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Methyl 5-bromo-1,3-benzoxazole-7-carboxylate Security Information

• HazardClass：IRRITANT